Cas no 882748-77-8 (3-[(3,4-Dichlorophenyl)amino]-1-(4-fluorophenyl)propan-1-one)

• Product Name: 3-[(3,4-Dichlorophenyl)amino]-1-(4-fluorophenyl)propan-1-one
• CAS No: 882748-77-8
• MF: C₁₅H₁₂Cl₂FNO
• MW: 312.166285514832
• CID: 5747949
• PubChem ID: 3366301
• Update Time: 2025-11-01

3-[(3,4-Dichlorophenyl)amino]-1-(4-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• JS-2355
• 882748-77-8
• 3-(3,4-dichloroanilino)-1-(4-fluorophenyl)propan-1-one
• 3-(3,4-dichloroanilino)-1-(4-fluorophenyl)-1-propanone
• AKOS005108539
• 3-[(3,4-dichlorophenyl)amino]-1-(4-fluorophenyl)propan-1-one
• 3-[(3,4-Dichlorophenyl)amino]-1-(4-fluorophenyl)propan-1-one

• Inchi： 1S/C15H12Cl2FNO/c16-13-6-5-12(9-14(13)17)19-8-7-15(20)10-1-3-11(18)4-2-10/h1-6,9,19H,7-8H2
• InChI Key： VWWDDZMAWWVOCE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NCCC(C1C=CC(=CC=1)F)=O)Cl

Computed Properties

• Exact Mass: 311.0279976g/mol
• Monoisotopic Mass: 311.0279976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 29.1Ų

Additional information on 3-[(3,4-Dichlorophenyl)amino]-1-(4-fluorophenyl)propan-1-one

3-[(3,4-Dichlorophenyl)amino]-1-(4-fluorophenyl)propan-1-one (CAS No. 882748-77-8): An Overview of Its Properties, Applications, and Recent Research

3-[(3,4-Dichlorophenyl)amino]-1-(4-fluorophenyl)propan-1-one (CAS No. 882748-77-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of arylamides and is characterized by its distinctive combination of a dichlorophenyl group, an amino moiety, and a fluorinated phenyl group. These structural elements contribute to its diverse biological activities and make it a valuable candidate for various drug development programs.

The chemical structure of 3-[(3,4-Dichlorophenyl)amino]-1-(4-fluorophenyl)propan-1-one is represented by the formula C₁₆H₁₂Cl₂FNO. The presence of the dichlorophenyl and fluorinated phenyl groups imparts specific electronic and steric properties that influence its interactions with biological targets. The amino group, on the other hand, provides a site for hydrogen bonding and can enhance the compound's solubility and bioavailability.

In recent years, extensive research has been conducted to explore the pharmacological properties of 3-[(3,4-Dichlorophenyl)amino]-1-(4-fluorophenyl)propan-1-one. One of the most notable areas of investigation is its potential as an anticancer agent. Studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

Beyond its anticancer properties, 3-[(3,4-Dichlorophenyl)amino]-1-(4-fluorophenyl)propan-1-one has also been studied for its anti-inflammatory effects. In vitro experiments have demonstrated that it can effectively suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This suggests that the compound may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-[(3,4-Dichlorophenyl)amino]-1-(4-fluorophenyl)propan-1-one has been another focus of recent research. Studies have shown that it exhibits good oral bioavailability and a favorable distribution profile in animal models. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver, lungs, and tumors. Additionally, it has a moderate half-life, which allows for once-daily dosing regimens in preclinical studies.

In terms of safety, preclinical toxicity studies have indicated that 3-[(3,4-Dichlorophenyl)amino]-1-(4-fluorophenyl)propan-1-one is generally well-tolerated at therapeutic doses. However, like many other small molecule drugs, it may cause mild side effects such as gastrointestinal discomfort and transient elevations in liver enzymes at higher doses. These findings highlight the importance of further clinical trials to fully assess its safety and efficacy in human subjects.

The synthesis of 3-[(3,4-Dichlorophenyl)amino]-1-(4-fluorophenyl)propan-1-one has been optimized through various synthetic routes to improve yield and purity. One common approach involves the condensation of 3,4-dichloroaniline with 1-(4-fluorophenyl)-2-chloroethanone in the presence of a base such as potassium carbonate or sodium hydride. This reaction typically proceeds with high efficiency and can be scaled up for large-scale production.

In conclusion, 3-[(3,4-Dichlorophenyl)amino]-1-(4-fluorophenyl)propan-1-one (CAS No. 882748-77-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, making it a valuable candidate for further development as an anticancer agent and anti-inflammatory drug. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future clinical applications.